Cas no 1251332-38-3 (1-[1-(thiolan-3-yl)piperidin-4-yl]methanamine)

• Product Name: 1-[1-(thiolan-3-yl)piperidin-4-yl]methanamine
• CAS No: 1251332-38-3
• MF: C₁₀H₂₀N₂S
• MW: 200.344201087952
• MDL: MFCD16110201
• CID: 5042918
• PubChem ID: 61788032
• Update Time: 2025-08-05

1-[1-(thiolan-3-yl)piperidin-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [1-(thiolan-3-yl)piperidin-4-yl]methanamine
• 1-[1-(thiolan-3-yl)piperidin-4-yl]methanamine

• MDL： MFCD16110201
• Inchi： 1S/C10H20N2S/c11-7-9-1-4-12(5-2-9)10-3-6-13-8-10/h9-10H,1-8,11H2
• InChI Key： ARSYIEPHCWGSGH-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N1CCC(CN)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• XLogP3: 0.9
• Topological Polar Surface Area: 54.6

Additional information on 1-[1-(thiolan-3-yl)piperidin-4-yl]methanamine

1-[1-(Thiolan-3-yl)Piperidin-4-yl]Methanamine: A Comprehensive Overview

The compound 1-[1-(thiolan-3-yl)piperidin-4-yl]methanamine, identified by the CAS number 1251332-38-3, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic amines, which are widely studied due to their unique chemical properties and biological activities. The structure of this molecule combines a piperidine ring and a thiolane ring, making it a valuable subject for research in organic chemistry, pharmacology, and materials science.

The synthesis of 1-[1-(thiolan-3-yl)piperidin-4-yl]methanamine involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent advancements in catalytic asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric excess, which is crucial for its application in chiral recognition studies. The use of transition metal catalysts, such as palladium complexes, has significantly improved the efficiency of these reactions, making large-scale production more feasible.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory techniques, including chromatography and spectroscopy. The molecular weight of 1-[1-(thiolan-3-yl)piperidin-4-yl]methanamine is approximately 208 g/mol, which contributes to its stability under moderate thermal conditions.

The biological activity of this compound has been extensively studied in recent years. Research indicates that it possesses potent antioxidant properties, which could be beneficial in the development of new drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes, including acetylcholinesterase (AChE), suggesting its potential role in the treatment of Alzheimer's disease.

In the field of materials science, 1-[1-(thiolan-3-yl)piperidin-4-yl]methanamine has been explored as a precursor for the synthesis of advanced polymers and coatings. Its ability to form strong hydrogen bonds with other molecules makes it an ideal candidate for developing high-performance materials with tailored mechanical and thermal properties. Recent breakthroughs in polymer chemistry have demonstrated the feasibility of using this compound to create self-healing polymers, which could revolutionize industries such as aerospace and automotive manufacturing.

The environmental impact of this compound is another area of active research. Studies have shown that it is biodegradable under aerobic conditions, with a degradation rate comparable to other organic compounds in similar classes. This property makes it an eco-friendly alternative to traditional chemicals used in various industrial processes. Furthermore, its low toxicity profile has been confirmed through acute toxicity tests on aquatic organisms, indicating its potential for use in environmentally sensitive applications.

In conclusion, 1-[1-(thiolan-3-yl)piperidin-4-y]methanamine, CAS number 1251332-38-3, is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with its favorable physical and biological properties, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.